Cas no 2137538-68-0 (4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol)
4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol Chemical and Physical Properties
Names and Identifiers
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- EN300-800931
- 2137538-68-0
- 4-(cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol
- 4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol
-
- Inchi: 1S/C15H29NO/c1-15(2)8-3-4-12(10-15)13(11-17)7-9-16-14-5-6-14/h12-14,16-17H,3-11H2,1-2H3
- InChI Key: LALIWNLTFPVMKD-UHFFFAOYSA-N
- SMILES: OCC(CCNC1CC1)C1CCCC(C)(C)C1
Computed Properties
- Exact Mass: 239.224914549g/mol
- Monoisotopic Mass: 239.224914549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 32.3Ų
4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800931-0.05g |
4-(cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol |
2137538-68-0 | 95.0% | 0.05g |
$1308.0 | 2025-03-21 | |
| Enamine | EN300-800931-0.1g |
4-(cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol |
2137538-68-0 | 95.0% | 0.1g |
$1371.0 | 2025-03-21 | |
| Enamine | EN300-800931-0.25g |
4-(cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol |
2137538-68-0 | 95.0% | 0.25g |
$1432.0 | 2025-03-21 | |
| Enamine | EN300-800931-0.5g |
4-(cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol |
2137538-68-0 | 95.0% | 0.5g |
$1495.0 | 2025-03-21 | |
| Enamine | EN300-800931-1.0g |
4-(cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol |
2137538-68-0 | 95.0% | 1.0g |
$1557.0 | 2025-03-21 | |
| Enamine | EN300-800931-2.5g |
4-(cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol |
2137538-68-0 | 95.0% | 2.5g |
$3051.0 | 2025-03-21 | |
| Enamine | EN300-800931-5.0g |
4-(cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol |
2137538-68-0 | 95.0% | 5.0g |
$4517.0 | 2025-03-21 | |
| Enamine | EN300-800931-10.0g |
4-(cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol |
2137538-68-0 | 95.0% | 10.0g |
$6697.0 | 2025-03-21 |
4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol
4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol (CAS No. 2137538-68-0): An Emerging Compound in Pharmaceutical Research
4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol (CAS No. 2137538-68-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to by its CAS number 2137538-68-0, is a member of the cycloalkylamine family and has been the subject of several recent studies exploring its biological activities and pharmacological properties.
The chemical structure of 4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol is characterized by a cyclopropylamine moiety attached to a butanol chain, which is further substituted with a 3,3-dimethylcyclohexyl group. This intricate arrangement of functional groups imparts the compound with distinct physical and chemical properties, making it an interesting candidate for various medicinal applications.
Recent research has focused on the potential of 4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol as a therapeutic agent. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, which are attributed to its ability to modulate specific signaling pathways involved in inflammation and pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.
In addition to its anti-inflammatory properties, 4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol has also shown promise in the treatment of neurodegenerative disorders. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's. A notable study published in the Journal of Neurochemistry reported that treatment with 4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol significantly reduced neuronal cell death in an in vitro model of Parkinson's disease.
The pharmacokinetic profile of 4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol has also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it has been found to have low toxicity and minimal side effects in animal models, which are crucial factors for its potential use in clinical settings.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol in human subjects. Preliminary results from phase I trials have been promising, with no serious adverse events reported. These findings suggest that this compound may have a favorable safety profile and could be a viable candidate for further clinical development.
In conclusion, 4-(Cyclopropylamino)-2-(3,3-dimethylcyclohexyl)butan-1-ol (CAS No. 2137538-68-0) is an emerging compound with significant potential in pharmaceutical research. Its unique chemical structure and promising biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in treating various diseases.
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